5-(3-(4-benzhydrylpiperazin-1-yl)-3-oxopropyl)-6-methylpyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 5-[3-(4-benzhydrylpiperazin-1-yl)-3-oxopropyl]-6-methyl-1H-pyrimidine-2,4-dione
• InChI: InChI=1S/C25H28N4O3/c1-18-21(24(31)27-25(32)26-18)12-13-22(30)28-14-16-29(17-15-28)23(19-8-4-2-5-9-19)20-10-6-3-7-11-20/h2-11,23H,12-17H2,1H3,(H2,26,27,31,32)
• InChI Key: AMWKPILANOERBW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)NC(=O)N1)CCC(=O)N2CCN(CC2)C(C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C25H28N4O3
• Molecular Weight: 432.5 g/mol

Description

5-(3-(4-benzhydrylpiperazin-1-yl)-3-oxopropyl)-6-methylpyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C25H28N4O3 and its molecular weight is 432.524. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Anticonvulsant Activity

• New N-Mannich bases derived from benzhydryl- and isopropyl-pyrrolidine-2,5-diones have been synthesized, showing significant anticonvulsant properties in mice. Some derivatives demonstrated higher potency and lower neurotoxicity than reference antiepileptic drugs, suggesting a potential mechanism involving Nav1.2 and L-type calcium channels (Rybka et al., 2016).

Anticancer and Antibacterial Activities

• Diketopiperazine derivatives isolated from marine-derived actinomycete Streptomyces sp. showed modest to potent antivirus activity against influenza A (H1N1) virus, marking them as promising compounds for further investigation into their therapeutic applications (Wang et al., 2013).

Novel Synthesis Methods

• A novel method for the synthesis of 1,5-dihydro-2H-chromeno[2,3-d]pyrimidine-2,4(3H)-diones has been proposed, which could facilitate the development of heterocycles with antibacterial, fungicidal activity, and antiallergic properties, among others (Osyanin et al., 2014).

Versatile Organic Substrates

• The study of 3-Ylidenepiperazine-2,5-diones and 3,6-diylidenepiperazine-2,5-diones explored their synthesis, potential for stereoselective addition reactions, and applications in generating natural product analogs and precursors for interesting α-amino or α-keto acid derivatives (Liebscher & Jin, 1999).